Cas no 739365-11-8 (1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID)

1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID structure
739365-11-8 structure
Product Name:1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
CAS No:739365-11-8
MF:C14H17NO2
MW:231.290283918381
CID:1762724
PubChem ID:23091906
Update Time:2025-04-21

1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
    • 1-(2,2-dimethylpropyl)indole-5-carboxylic acid
    • 739365-11-8
    • DB-420367
    • 1-(2,2-dimethylpropyl)-1h-indole-5-carboxylic acid
    • SCHEMBL5070880
    • DTXSID50630518
    • Inchi: 1S/C14H17NO2/c1-14(2,3)9-15-7-6-10-8-11(13(16)17)4-5-12(10)15/h4-8H,9H2,1-3H3,(H,16,17)
    • InChI Key: VNRPLVDXEQUIKU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)C=CN2CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 231.125928785g/mol
  • Monoisotopic Mass: 231.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.2Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.